Cas no 42390-64-7 (1-cyclopropylethanamine;hydrochloride)

• Product Name: 1-cyclopropylethanamine;hydrochloride
• CAS No: 42390-64-7
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD06685893
• CID: 858749
• PubChem ID: 16247869
• Update Time: 2025-06-22

1-cyclopropylethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropylethanamine hydrochloride
• 1-Cyclopropylethylamine Hydrochloride
• (1-cyclopropylethyl)amine hydrochloride
• 1-Cyclopropyl-ethylamine hydrochloride
• Cyclopropanemethanamine, a-methyl-, hydrochloride (1:1) OTHER CA INDEX NAMES: Cyclopropanemethanamine, a-methyl-, hydrochlori
• 1-Cyclopropyl-ethylamine HCl
• 1-cyclopropylethan-1-amine hydrochloride
• R-1-cyclopropyl-aminehydrochloride
• (1S)-1-cyclopropylethanamine;hydrochloride
• 1-Cyclopropylethylamine, HCl
• WZWFMMNJURDPFP-UHFFFAOYSA-N
• 1-CyclopropylethylamineHydrochloride
• 3131AE
• TRA0004672
• SY0
• 1-cyclopropylethanamine;hydrochloride

• MDL： MFCD06685893
• Inchi： 1S/C5H11N.ClH/c1-4(6)5-2-3-5;/h4-5H,2-3,6H2,1H3;1H
• InChI Key： WZWFMMNJURDPFP-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C1CC1

Computed Properties

• Exact Mass: 121.06600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 47.9
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 2.24590

1-cyclopropylethanamine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-cyclopropylethanamine;hydrochloride

Professional Introduction to 1-cyclopropylethanamine;hydrochloride (CAS No. 42390-64-7)

1-cyclopropylethanamine;hydrochloride, a compound with the chemical identifier CAS No. 42390-64-7, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, specifically its hydrochloride salt form, has garnered attention due to its unique structural properties and potential biological activities. The presence of a cyclopropyl group in its molecular structure imparts distinct characteristics that make it a valuable candidate for further research and development.

The chemical structure of 1-cyclopropylethanamine;hydrochloride consists of an ethylamine backbone substituted with a cyclopropyl ring. This configuration not only influences its physical and chemical properties but also plays a crucial role in determining its biological interactions. The hydrochloride form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl moieties. The cyclopropyl group is known for its ability to modulate enzyme activity and receptor binding, which has led to its incorporation in several drug candidates. Research has indicated that such structural elements can enhance binding affinity and selectivity, making them attractive for developing novel therapeutic agents.

One of the most compelling aspects of 1-cyclopropylethanamine;hydrochloride is its potential in the realm of central nervous system (CNS) disorders. Studies have suggested that compounds with similar structural motifs may interact with neurotransmitter systems, potentially offering benefits in treating conditions such as depression, anxiety, and neurodegenerative diseases. The precise mechanism of action remains an area of active investigation, but preliminary findings are promising.

The synthesis of 1-cyclopropylethanamine;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to improve the efficiency of production. These techniques not only enhance the scalability of the compound but also contribute to reducing environmental impact through greener chemistry principles.

From a medicinal chemistry perspective, the hydrochloride salt form of 1-cyclopropylethanamine offers several advantages over its free base counterpart. The salt form exhibits better pharmacokinetic properties, including improved absorption and bioavailability. Additionally, it tends to be more stable under various storage conditions, which is crucial for maintaining efficacy during transportation and distribution.

The biological activity of 1-cyclopropylethanamine;hydrochloride has been evaluated through various in vitro and in vivo assays. These studies have revealed potential interactions with multiple targets, including enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may inhibit certain enzymes involved in inflammation pathways, which could be beneficial in developing anti-inflammatory therapies.

Computational modeling and molecular dynamics simulations have played a pivotal role in understanding the interactions between 1-cyclopropylethanamine;hydrochloride and biological targets. These computational approaches allow researchers to predict binding affinities and identify key interaction sites with high accuracy. Such insights are invaluable for designing next-generation drug candidates with enhanced efficacy and reduced side effects.

The regulatory landscape for pharmaceutical compounds like 1-cyclopropylethanamine;hydrochloride is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions to meet safety and quality standards. Regulatory agencies require comprehensive data on pharmacokinetics, toxicology, and clinical efficacy before approving a new drug candidate for market use.

Future directions in the research of 1-cyclopropylethanamine;hydrochloride include exploring its potential as an intermediate in synthesizing more complex molecules. By leveraging its unique structural features, researchers aim to develop novel analogs with improved pharmacological profiles. Additionally, investigating its behavior in preclinical models will provide further insights into its therapeutic potential.

The role of collaboration in advancing research on compounds like 1-cyclopropylethanamine;hydrochloride cannot be overstated. Partnerships between academic institutions, pharmaceutical companies, and government agencies foster innovation by pooling resources and expertise. Such collaborations accelerate the translation of laboratory discoveries into clinical applications, ultimately benefiting patients worldwide.

In conclusion, 1-cyclopropylethanamine;hydrochloride (CAS No. 42390-64-7) is a compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound holds the potential to contribute to advancements in medicine and healthcare.